Cas no 4426-51-1 (1,3,2-Dioxathiane,4-methyl-, 2-oxide)

• Product name: 1,3,2-Dioxathiane,4-methyl-, 2-oxide
• CAS No: 4426-51-1
• MF: C₄H₈O₃S
• MW: 136.16952
• MDL: MFCD00023836
• CID: 329380
• PubChem ID: 20481

1,3,2-Dioxathiane,4-methyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiane,4-methyl-, 2-oxide
• 1,3-butylene glycol sulfite
• 4-methyl-1,3,2-dioxathiane 2-oxide
• 1,3-Butylene sulphite
• 4-methyl-2-oxo-1,3,2-dioxathiane
• 4-Methyltrimethylene sulfite
• 4-methyltrimethylene sulphite
• cis-4-methyl-r-2-oxo-1,3,2-dioxathiane
• EINECS 224-608-2
• FDA 0477
• trans-4-methyl-r-2-oxo-1,3,2-dioxathiane
• NSC 60195
• DTXSID00871075
• WLN: T6OSOTJ BO D1
• NSC60195
• 1,3,2-Dioxathiane, 4-methyl, 2-oxide
• NSC-104115
• 4-Methyl-trimethylene sulfite
• NSC104116
• AI3-61410
• SCHEMBL5989605
• 4-METHYL-1,3,2??-DIOXATHIAN-2-ONE
• 1,3-BUTANEDIOL, CYCLIC SULFITE
• NCIOpen2_007294
• NSC-60195
• 4-01-00-02510 (Beilstein Handbook Reference)
• AKOS024429062
• BRN 1237514
• 1,3-Butanediol cyclic sulfite
• 1,3,2-Dioxathiane,4-methyl-,2-oxide
• E?-dioxathian-2-one
• A12529
• 4-methyl-[1,3,2]dioxathiane 2-oxide
• 4426-51-1
• CS-0452558
• 1,2-Dioxathiane, 4-methyl-, 2-oxide
• UNII-67XN5096N4
• 67XN5096N4
• NSC 104116
• NS00048741
• 4-methyl-1,3,2
• NSC104115
• NSC-104116
• BUTANEDIOL CYCLIC SULFITE
• 1,3,2-Dioxathiane, 4-methyl-, 2-oxide
• 1,2-Dioxathiane, 4-methyl, 2-oxide
• AS-61760

• MDL： MFCD00023836
• Inchi： InChI=1S/C4H8O3S/c1-4-2-3-6-8(5)7-4/h4H,2-3H2,1H3
• InChI Key： WGMZCGUVEQNCCE-UHFFFAOYSA-N
• SMILES： CC1CCOS(=O)O1

Computed Properties

• Exact Mass: 136.01900
• Monoisotopic Mass: 136.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data available
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 5 ºC
• Boiling Point: 185 ºC
• Flash Point: 69.3±18.7 ºC,
• Refractive Index: 1.4661 (estimate)
• Solubility: Slightly soluble (7.8 g/l) (25 º C),
• PSA: 54.74000
• LogP: 1.25620

1,3,2-Dioxathiane,4-methyl-, 2-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

1,3,2-Dioxathiane,4-methyl-, 2-oxide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes